(Z)-2-(4-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(4-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H16BrNO5/c21-14-3-1-13(2-4-14)11-18-19(23)16-6-5-15(12-17(16)27-18)26-20(24)22-7-9-25-10-8-22/h1-6,11-12H,7-10H2/b18-11-
• InChI Key: UNSPNEMKDHXKOH-WQRHYEAKSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)Br)O3
• Isomeric SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)Br)/O3
• Molecular Formula: C20H16BrNO5
• Molecular Weight: 430.2 g/mol

Description

(Z)-2-(4-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H16BrNO5 and its molecular weight is 430.254. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticholinergic Activities

The synthesis of biologically active bromophenols and their derivatives, including those related to the target compound, has shown powerful antioxidant activities in comparison to standard antioxidants like α-tocopherol and trolox. These compounds have also been evaluated for their anticholinergic activities, indicating their potential use in treating diseases related to oxidative stress and cholinergic system dysfunction (Rezai et al., 2018).

Anticancer Activities

Derivatives of benzofuran, such as 6-aminobenzo[h]quinazolinones prepared under Buchwald–Hartwig conditions, have shown interesting anticancer activities. This suggests the relevance of exploring similar compounds, including those with the morpholine moiety, for their potential anticancer properties (Nowak et al., 2014).

Antimicrobial and Antioxidant Activities

Benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings have been synthesized and evaluated for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These activities suggest that the framework of the target compound might be beneficial in developing new antimicrobial and antioxidant agents (Menteşe et al., 2015).

Photophysical Characterization

The synthesis and photophysical characterization of compounds containing the morpholine moiety, similar to the target compound, have been explored. Such studies provide insights into the electronic structure and optical properties, which can be valuable for applications in materials science and photodynamic therapy (Chin et al., 2010).